2-{[3-(phenylthio)propanoyl]amino}benzoic acid

• IUPAC Name: 2-(3-phenylsulfanylpropanoylamino)benzoic acid
• InChI: InChI=1S/C16H15NO3S/c18-15(10-11-21-12-6-2-1-3-7-12)17-14-9-5-4-8-13(14)16(19)20/h1-9H,10-11H2,(H,17,18)(H,19,20)
• InChI Key: AIPSNJJEXVYPPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

2-{[3-(phenylthio)propanoyl]amino}benzoic acid, also known as PTPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and drug discovery. In cancer research, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in tumor development. In neurobiology, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been found to modulate the activity of specific neurotransmitter receptors, leading to potential applications in the treatment of neurological disorders. In drug discovery, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been used as a tool compound to study the function of specific proteins and enzymes involved in various cellular processes.

Mechanism of Action

The mechanism of action of 2-{[3-(phenylthio)propanoyl]amino}benzoic acid is complex and varies depending on the specific application. In cancer research, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been shown to inhibit the activity of specific protein kinases involved in tumor development, leading to the suppression of cancer cell growth and proliferation. In neurobiology, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been found to modulate the activity of specific neurotransmitter receptors, leading to changes in synaptic transmission and neuronal signaling. In drug discovery, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been used as a tool compound to study the function of specific proteins and enzymes involved in various cellular processes.
Biochemical and Physiological Effects
2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been shown to have a range of biochemical and physiological effects depending on the specific application. In cancer research, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been found to inhibit the activity of specific protein kinases involved in tumor development, leading to the suppression of cancer cell growth and proliferation. In neurobiology, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been found to modulate the activity of specific neurotransmitter receptors, leading to changes in synaptic transmission and neuronal signaling. In drug discovery, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid has been used as a tool compound to study the function of specific proteins and enzymes involved in various cellular processes.

Advantages and Limitations for Lab Experiments

2-{[3-(phenylthio)propanoyl]amino}benzoic acid has several advantages and limitations for use in lab experiments. One advantage is its ability to selectively target specific proteins and enzymes involved in various cellular processes, making it a valuable tool compound in drug discovery and other research applications. However, one limitation of 2-{[3-(phenylthio)propanoyl]amino}benzoic acid is its potential toxicity and side effects, which can limit its use in certain applications.

Future Directions

There are several future directions for research involving 2-{[3-(phenylthio)propanoyl]amino}benzoic acid. One direction is the development of new 2-{[3-(phenylthio)propanoyl]amino}benzoic acid derivatives with improved selectivity and efficacy for specific applications. Another direction is the exploration of 2-{[3-(phenylthio)propanoyl]amino}benzoic acid's potential applications in other fields, such as immunology and infectious disease research. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of 2-{[3-(phenylthio)propanoyl]amino}benzoic acid in different cellular contexts.
Conclusion
In conclusion, 2-{[3-(phenylthio)propanoyl]amino}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-{[3-(phenylthio)propanoyl]amino}benzoic acid in various applications and to develop new derivatives with improved selectivity and efficacy.

Synthesis Methods

2-{[3-(phenylthio)propanoyl]amino}benzoic acid can be synthesized through a multi-step process involving the reaction of 3-(phenylthio)propanoic acid with 2-aminobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain 2-{[3-(phenylthio)propanoyl]amino}benzoic acid in its pure form.